Cas no 63041-50-9 (6,12b-Dihydro-3-methylcholanthrene)

• Product Name: 6,12b-Dihydro-3-methylcholanthrene
• CAS No: 63041-50-9
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 1064127
• PubChem ID: 3047221
• Update Time: 2025-10-05

6,12b-Dihydro-3-methylcholanthrene Chemical and Physical Properties

Names and Identifiers

• 6,12b-Dihydro-3-methylcholanthrene
• 3-methyl-1,2,6,12b-tetrahydrobenzo[j]aceanthrylene
• 3-methyl-1,2,6,12b-tetrahydro-benz[j]aceanthrylene
• 3-Methyl-6,12b-dihydrocholanthracen
• AC1MIL42
• Benz(j)aceanthrylene, 1,2,6,12b-tetrahydro-3-methyl-
• BRN 3332091
• Cholanthrene, 6,12b-dihydro-3-methyl-
• LS-53062
• meso-Dihydro-3-methylcholanthrene
• starbld0002907
• 63041-50-9
• DTXSID00978972
• 3-Methyl-1,2,6,12b-tetrahydrocyclopenta[ij]tetraphene
• DB-242694

• Inchi： 1S/C21H18/c1-13-6-7-15-12-20-17-5-3-2-4-14(17)8-9-18(20)19-11-10-16(13)21(15)19/h2-9,19H,10-12H2,1H3
• InChI Key： AQXNFOVKBFAVBE-UHFFFAOYSA-N
• SMILES： C12C3C=CC4C=CC=CC=4C=3CC3=CC=C(C)C(CC1)=C23

Computed Properties

• Exact Mass: 270.14094
• Monoisotopic Mass: 270.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0691 (estimate)
• Boiling Point: 348.48°C (rough estimate)
• Refractive Index: 1.7640 (estimate)
• PSA: 0

Additional information on 6,12b-Dihydro-3-methylcholanthrene

6,12b-Dihydro-3-methylcholanthrene (CAS No. 63041-50-9): Properties, Applications, and Research Insights

6,12b-Dihydro-3-methylcholanthrene (CAS No. 63041-50-9) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in chemical and biomedical research. This compound, structurally related to methylcholanthrene, serves as a critical intermediate in synthetic chemistry and is widely studied for its unique properties. Researchers and industries value this compound for its potential applications in material science, organic synthesis, and biochemical studies.

The molecular structure of 6,12b-Dihydro-3-methylcholanthrene features fused aromatic rings, which contribute to its stability and reactivity. Its CAS number 63041-50-9 is frequently referenced in scientific databases, highlighting its importance in academic and industrial settings. The compound's ability to undergo selective transformations makes it a valuable tool for developing novel organic frameworks and studying PAH-related biochemical pathways.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for PAHs like 6,12b-Dihydro-3-methylcholanthrene. With growing interest in green chemistry, researchers are investigating catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly chemical production, a subject frequently searched in academic and industrial forums.

In biomedical research, 6,12b-Dihydro-3-methylcholanthrene is often discussed in the context of molecular interactions and structure-activity relationships. Its structural similarity to biologically active PAHs makes it a subject of interest for studying metabolic pathways and enzyme interactions. Recent publications have explored its role in ligand-receptor binding studies, addressing common search queries about PAH derivatives in drug discovery.

The market for specialized PAH derivatives like 6,12b-Dihydro-3-methylcholanthrene is expanding, driven by demand from pharmaceutical and material science sectors. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure purity and quality, reflecting the industry's focus on precision and reproducibility. These methods are frequently searched by professionals seeking reliable analytical protocols for PAH characterization.

Future research on 6,12b-Dihydro-3-methylcholanthrene may explore its potential in advanced material applications, such as organic semiconductors or carbon-based nanomaterials. As the scientific community continues to investigate PAH derivatives, this compound remains a key subject for innovation. Its CAS number 63041-50-9 will likely appear in cutting-edge studies, reinforcing its relevance in modern chemistry.